3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide

• IUPAC Name: 3-(benzotriazol-1-yl)-N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]propanamide
• InChI: InChI=1S/C17H17N5O2/c1-12(13-6-2-5-9-16(13)23)18-20-17(24)10-11-22-15-8-4-3-7-14(15)19-21-22/h2-9,23H,10-11H2,1H3,(H,20,24)/b18-12+
• InChI Key: BNRJUQRSAPQSRB-LDADJPATSA-N
• Canonical SMILES: CC(=NNC(=O)CCN1C2=CC=CC=C2N=N1)C3=CC=CC=C3O
• Isomeric SMILES: C/C(=N\NC(=O)CCN1C2=CC=CC=C2N=N1)/C3=CC=CC=C3O
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol
• CAS RN: 478519-38-9

Description

The compound contains a benzotriazole moiety, which is a type of heterocyclic compound that is often used in organic synthesis due to its ability to act as a versatile synthetic building block. The compound also contains a hydrazide group, which is a functional group that is often used in the synthesis of various organic compounds.

Scientific Research Applications

Synthesis and Bioactivity

• Antifungal Activity : The synthesis of benzotriazole derivatives, including compounds structurally related to 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide, has shown potential in antifungal applications. For instance, derivatives synthesized via Schiff’s reaction exhibited moderate to good antifungal activity against Candida albicans, highlighting their potential as antifungal agents. Docking studies into the active site of CYT P-450 further elucidated their mechanism of action (Toraskar, Kadam, & Kulkarni, 2009).

• Antioxidant and Anticancer Activities : Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which shares a core structure with the compound , have shown significant antioxidant activity, surpassing that of ascorbic acid in some cases. These compounds have also demonstrated cytotoxic activity against human glioblastoma and triple-negative breast cancer cell lines, indicating their potential in anticancer therapy (Tumosienė et al., 2020).

Chemical Synthesis and Stability

• Synthetic Utility : The compound's framework has been utilized in synthetic chemistry for the preparation of various heterocyclic compounds. Its Schiff base component, when engaged in reactions with different reagents, can lead to the synthesis of diverse chemical entities with potential biological activities. For example, the synthesis of azetidinones and their characterization revealed the structural diversity achievable through the manipulation of the benzotriazole moiety and Schiff base linkage, underscoring their synthetic utility in creating biologically active compounds (Toraskar, Kadam, & Kulkarni, 2009).

• Photochemical Studies : Compounds containing the benzotriazole group have been the subject of photochemical studies, which explore their behavior under light exposure. Such research can provide insights into the stability and reactivity of benzotriazole derivatives under various conditions, offering valuable information for their application in photochemical processes or as UV stabilizers (Androsov & Neckers, 2007).

Environmental Applications

• Corrosion Inhibition : The structural motifs present in this compound, particularly the benzotriazole unit, have applications in corrosion inhibition. Studies on hydroxy phenyl hydrazides, which share functional group similarity, have demonstrated their effectiveness as environmentally benign corrosion inhibitors. This suggests that compounds with benzotriazole and hydrazide functionalities could serve as potential corrosion inhibitors in metal protection (Singh et al., 2021).